(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3-one

• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O5/c1-10-6-12(19)9-15-17(10)18(20)16(23-15)8-11-4-5-13(21-2)14(7-11)22-3/h4-9,19H,1-3H3/b16-8-
• InChI Key: UHQQJZGLALFQOZ-PXNMLYILSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2)O
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2)O
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3-one, also known as DMHBF, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound belongs to the class of benzofuran derivatives and has been found to possess anti-inflammatory, antioxidant, and anticancer activities.

Scientific Research Applications

Synthetic Methodologies

Research has been conducted on synthetic approaches to derivatives of benzofuran, including studies on sesamol derivatives and their synthesis, highlighting methodologies for creating structurally related compounds (Fukui, Nakayama, & Tanaka, 1969). Similarly, the synthesis and evaluation of aurone derivatives from benzofuranon-3-one derivatives have been explored for their anti-cancer activities, demonstrating the chemical versatility and potential therapeutic applications of benzofuran derivatives (Demirayak, Yurttaş, Gundogdu-Karaburun, Karaburun, & Kayağil, 2015).

Photochemical Reactions

The photochemical behavior of benzofuran derivatives has been studied, revealing insights into their reactivity under light irradiation. These studies offer a basis for understanding the photophysical properties and potential applications of these compounds in materials science or as photoinitiators (Kawase, Yamaguchi, Ochiai, & Horita, 1974).

Structural Analysis and Biological Activities

Research into lignan, benzofuran, and sesquiterpene derivatives from various natural sources has led to the identification of new compounds with potential biological activities. For instance, compounds isolated from the roots of Leontopodium alpinum and L. leontopodioides have been structurally elucidated, contributing to the understanding of their chemical diversity and potential pharmacological benefits (Dobner, Ellmerer, Schwaiger, Batsugkh, Narantuya, Stütz, & Stuppner, 2003). Additionally, the synthesis and biological evaluation of dihydrobenzofuran lignans and related compounds as potential antitumor agents highlight the therapeutic relevance of benzofuran derivatives in inhibiting tubulin polymerization, suggesting a promising avenue for cancer treatment research (Pieters, Van Dyck, Gao, Bai, Hamel, Vlietinck, & Lemiére, 1999).